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Compound of Interest

Compound Name:
4-(4-Aminophenyl)morpholin-3-

one

Cat. No.: B139978 Get Quote

An In-depth Technical Guide to 4-(4-
Aminophenyl)morpholin-3-one
For Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive overview of the physical and chemical

properties, synthesis, and applications of 4-(4-Aminophenyl)morpholin-3-one. It is a key

intermediate in the pharmaceutical industry, most notably in the manufacturing of the

anticoagulant drug Rivaroxaban.[1][2][3][4] This guide consolidates essential data,

experimental methodologies, and safety information to support research and development

activities involving this compound.

Chemical and Physical Properties
4-(4-Aminophenyl)morpholin-3-one is an off-white solid organic compound.[3][5] Its core

structure consists of a morpholin-3-one ring attached to an aminophenyl group.
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Identifier/Descriptor Value

IUPAC Name 4-(4-aminophenyl)morpholin-3-one[6][7][8]

CAS Number 438056-69-0[2][6]

Molecular Formula C₁₀H₁₂N₂O₂[2][6][7][9]

Molecular Weight 192.21 g/mol [2][3][6]

Canonical SMILES C1COCC(=O)N1C2=CC=C(C=C2)N[6][7]

InChI Key MHCRLDZZHOVFEE-UHFFFAOYSA-N[6][7]

Synonyms
4-(3-Oxomorpholino)aniline, 4-(4-

Aminophenyl)-3-morpholinone[7][10]

Physical Properties
Property Value

Appearance
White to off-white crystalline powder or solid[3]

[10][11][12]

Melting Point
171.0 to 175.0 °C[5] (other sources report

ranges from 165-172°C[3][11])

Boiling Point (Predicted) 502.3 ± 45.0 °C[5]

Solubility

Soluble in DMSO, Chloroform,

Dichloromethane, Ethyl Acetate, Acetone;

slightly soluble in Methanol (with heating) and

water.[5][9][11][12]

Density 1.268 g/cm³[5][12]

pKa (Predicted) 4.85 ± 0.10[5]

Vapor Pressure 0 Pa at 25°C[5]
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Property Value

XLogP3 0.3[6][8]

Hydrogen Bond Donor Count 1[8]

Hydrogen Bond Acceptor Count 3[8]

Rotatable Bond Count 1[8]

Topological Polar Surface Area 55.6 Å²[6][8]

Synthesis and Manufacturing
The primary application of 4-(4-aminophenyl)morpholin-3-one is as a crucial intermediate in

the synthesis of Rivaroxaban.[1][2][3] Consequently, various synthetic routes have been

developed to produce this compound efficiently on an industrial scale. A common pathway

involves the reduction of its nitro precursor, 4-(4-nitrophenyl)morpholin-3-one.
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Starting Materials

Intermediate Formation

Ring Closure

Reduction

4-Nitroaniline

2-(2-Chloroethoxy)-N-(4-nitrophenyl)acetamide

Acylation

2-(2-Chloroethoxy)acetyl chloride

4-(4-Nitrophenyl)morpholin-3-one

Intramolecular Cyclization
(e.g., K₂CO₃ in Acetonitrile)

4-(4-Aminophenyl)morpholin-3-one

Nitro Group Reduction
(e.g., H₂/Pd-C in Ethanol)
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Rivaroxaban Synthesis

Mechanism of Action

4-(4-Aminophenyl)morpholin-3-one

Rivaroxaban

Multi-step Synthesis

Other Reagents
(e.g., (S)-2-(oxiran-2-ylmethyl)isoindoline-1,3-dione,

5-chlorothiophene-2-carbonyl chloride)

Factor Xa
(Active)

Inhibits

Thrombin

Converts

Prothrombin

Fibrin (Clot)

Converts

Fibrinogen

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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